N-[2-(4-benzoyl-1-piperazinyl)phenyl]-N'-pentanoylthiourea

• Molecular Formula: C23H28N4O2S
• Molecular Weight: 424.6 g/mol
• IUPAC Name: N-[[2-(4-benzoylpiperazin-1-yl)phenyl]carbamothioyl]pentanamide
• InChI: InChI=1S/C23H28N4O2S/c1-2-3-13-21(28)25-23(30)24-19-11-7-8-12-20(19)26-14-16-27(17-15-26)22(29)18-9-5-4-6-10-18/h4-12H,2-3,13-17H2,1H3,(H2,24,25,28,30)
• InChI Key: KYTMOOSJNIZTMB-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC(=S)NC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=CC=C3

Description

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-N'-pentanoylthiourea, commonly known as BPTU, is a synthetic compound that belongs to the class of thiourea derivatives. It has been extensively studied for its potential therapeutic applications in various diseases. BPTU is a potent inhibitor of several enzymes, including acyl-CoA:cholesterol acyltransferase (ACAT), which plays a crucial role in the formation of cholesterol esters.

Mechanism of Action

BPTU inhibits N-[2-(4-benzoyl-1-piperazinyl)phenyl]-N'-pentanoylthiourea by binding to the active site of the enzyme, which prevents the formation of cholesterol esters. This leads to a decrease in the accumulation of cholesterol in the arterial wall, which reduces the risk of atherosclerosis.
Biochemical and Physiological Effects:
BPTU has been shown to reduce the accumulation of cholesterol in the arterial wall, which reduces the risk of atherosclerosis. It has also been suggested to have potential therapeutic applications in obesity and diabetes. BPTU has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

BPTU has several advantages for lab experiments. It is a potent inhibitor of N-[2-(4-benzoyl-1-piperazinyl)phenyl]-N'-pentanoylthiourea, which makes it an excellent tool for studying the role of this compound in various diseases. BPTU is also relatively stable and easy to synthesize, which makes it a cost-effective tool for lab experiments. However, BPTU has some limitations for lab experiments. It is a synthetic compound, which means that it may not accurately reflect the effects of natural compounds on this compound. Additionally, BPTU has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of BPTU. One direction is to investigate the potential therapeutic applications of BPTU in obesity and diabetes. Another direction is to study the effects of BPTU in animal models of atherosclerosis. Additionally, the development of more potent and selective inhibitors of N-[2-(4-benzoyl-1-piperazinyl)phenyl]-N'-pentanoylthiourea may lead to the discovery of new therapeutic targets for the treatment of various diseases.

Synthesis Methods

BPTU can be synthesized by the reaction of 4-benzoyl-1-piperazinecarboxylic acid with pentanoyl isothiocyanate in the presence of a base. The reaction yields BPTU as a white crystalline solid with a melting point of 174-176 °C.

Scientific Research Applications

BPTU has been extensively studied for its potential therapeutic applications in various diseases, including atherosclerosis, obesity, and diabetes. It has been shown to inhibit N-[2-(4-benzoyl-1-piperazinyl)phenyl]-N'-pentanoylthiourea, which is involved in the formation of cholesterol esters. Inhibition of this compound has been suggested to reduce the risk of atherosclerosis by reducing the accumulation of cholesterol in the arterial wall.